N-(4,6-difluorobenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)benzamide hydrochloride
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Description
N-(4,6-difluorobenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)benzamide hydrochloride is a useful research compound. Its molecular formula is C20H20ClF2N3O2S and its molecular weight is 439.91. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Pharmacological Evaluation
Synthesis and Antimicrobial Activity : Novel compounds synthesized from fluorobenzenes and 2-substituted benzothiazoles, including variations similar to N-(4,6-difluorobenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)benzamide hydrochloride, have shown potential antimicrobial activities. These compounds are characterized by UV, IR spectral studies, and evaluated for antimicrobial activities (Jagtap et al., 2010).
Anti-cancer Properties : Research on N-(5-R-benzyl-1,3-thiazol-2-yl)-2-morpholin-4-yl-2-oxoacetamides, compounds with structural similarities, reveals promising anticancer properties. These compounds are synthesized and screened within the Developmental Therapeutic Program of the National Cancer Institute, suggesting potential for new anticancer agents (Horishny et al., 2020).
Chemical and Biological Activities
Role in Rubber Vulcanization : Benzazole derivatives, including those similar to this compound, are used as rubber chemicals. They exhibit dual functions as accelerators and antioxidants in rubber vulcanization, a novel and potentially premium property (Khanra et al., 1993).
Vasorelaxant Agents : Benzofuran-morpholinomethyl-pyrazoline hybrids, structurally related to the compound , have been identified as new vasorelaxant agents. These compounds show significant vasodilatation properties in rat thoracic aortic rings, offering insights into their potential therapeutic applications (Hassan et al., 2014).
Cytotoxicity and Antimicrobial Activities
- Antimicrobial and Cytotoxic Effects : Research on N-[1,3-(benzo)thiazol-2-yl]-ω-[3,4-dihydroisoquinolin-2(1H)-yl]alkanamides, structurally related to the compound, reveals significant antimicrobial action and cytotoxic effects against tumor cell lines. The compounds demonstrate marked sedative action and high anti-inflammatory activity, indicating diverse biological activities (Zablotskaya et al., 2013).
Properties
IUPAC Name |
N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-(2-morpholin-4-ylethyl)benzamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19F2N3O2S.ClH/c21-15-12-16(22)18-17(13-15)28-20(23-18)25(7-6-24-8-10-27-11-9-24)19(26)14-4-2-1-3-5-14;/h1-5,12-13H,6-11H2;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HRGYBKVYAMSUBC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1CCN(C2=NC3=C(C=C(C=C3S2)F)F)C(=O)C4=CC=CC=C4.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20ClF2N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.